Cas no 2228821-86-9 (2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol)

• Product Name: 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol
• CAS No: 2228821-86-9
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5829750
• PubChem ID: 165723031
• Update Time: 2025-06-08

2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol
• 2228821-86-9
• EN300-1996282

• Inchi： 1S/C10H11ClO2/c1-7(6-11)9-5-8(13-2)3-4-10(9)12/h3-5,12H,1,6H2,2H3
• InChI Key： DPMCWXSQNWOGMB-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C(=CC=C(C=1)OC)O

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol

Introduction to 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol (CAS No. 2228821-86-9)

2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228821-86-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic moiety substituted with an allyl chloride group and a methoxy group, exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both electron-withdrawing and electron-donating functional groups makes it a versatile intermediate for the synthesis of more complex pharmacophores.

The structural composition of 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol includes a benzene ring substituted at the 4-position with a methoxy group (–OCH₃) and at the 3-position with an allyl chloride (–CH=CHCl) group. This arrangement imparts distinct reactivity patterns, making it a valuable building block for further chemical modifications. The allyl chloride functionality, in particular, is known for its ability to participate in various organic transformations such as nucleophilic addition reactions, leading to the formation of carbon-carbon bonds, which are crucial in constructing more elaborate molecular architectures.

In recent years, there has been growing interest in phenolic derivatives due to their broad spectrum of biological activities. Phenols, in general, are known for their antioxidant properties, and modifications to their structure can enhance or alter their pharmacological profiles. The methoxy group in 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol not only influences the electronic properties of the aromatic ring but also contributes to solubility and metabolic stability, which are critical factors in drug design.

The allyl chloride substituent adds another layer of reactivity to this compound. It serves as a versatile handle for further functionalization, allowing chemists to introduce additional groups such as amines, alcohols, or thiols through nucleophilic substitution reactions. This flexibility makes 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol a valuable intermediate in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing complex scaffolds. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at various positions of the benzene ring. Additionally, transition-metal-catalyzed hydrogenation and oxidation reactions have been explored to modify the double bond within the allyl chloride moiety, leading to different regioisomers with distinct biological activities.

The pharmacological potential of 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol has been investigated in several contexts. Studies have suggested that derivatives of this compound may exhibit anti-inflammatory, antimicrobial, and antioxidant properties. The phenolic hydroxyl group is often involved in redox reactions, while the methoxy group can influence receptor binding affinity. The allyl chloride functionality can be further modified to introduce other pharmacophoric elements that enhance target specificity.

In drug discovery pipelines, 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol serves as a key intermediate for generating libraries of compounds for high-throughput screening (HTS). Its structural features allow for rapid diversification while maintaining core pharmacological motifs. This approach has been successful in identifying lead compounds that exhibit promising activity against various therapeutic targets.

The synthesis of 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol typically involves multi-step organic transformations starting from commercially available precursors such as 4-methoxybenzaldehyde and 3-chloropropene. Palladium-catalyzed coupling reactions are often employed to construct the desired carbon-carbon bonds efficiently. Careful optimization of reaction conditions ensures high yields and purity, which are essential for subsequent pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol derivatives with biological targets. These studies help predict binding affinities and identify potential lead optimization strategies. The integration of experimental data with computational methods provides a comprehensive understanding of structure/activity relationships.

The safety and handling of 2-(3-chloroprop-1-en-2-yl)-4-methoxyphenol are important considerations in its application. While it is not classified as a hazardous material under standard regulatory guidelines, appropriate laboratory practices should be followed to minimize exposure risks. Storage conditions should be controlled to prevent degradation due to moisture or air exposure.

In conclusion, 2-(3-chloroprop-1-en - 2 - yl) - 4 - methoxyphenol (CAS No . 22288 21 - 86 - 9 ) is a versatile intermediate with significant potential in pharmaceutical research . Its unique structural features , coupled with its reactivity , make it an invaluable tool for synthesizing complex bioactive molecules . Ongoing research continues to explore new synthetic pathways and pharmacological applications , reinforcing its importance in modern drug discovery efforts . p >